Cas no 100050-04-2 (3-Piperidinecarboxylic acid, 1-propyl-, ethyl ester)

• Product Name: 3-Piperidinecarboxylic acid, 1-propyl-, ethyl ester
• CAS No: 100050-04-2
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 1124617
• PubChem ID: 13905178
• Update Time: 2025-04-20

3-Piperidinecarboxylic acid, 1-propyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinecarboxylic acid, 1-propyl-, ethyl ester
• ethyl 1-propylpiperidine-3-carboxylate
• Z432735084
• Ethyl N-propylnipecotate
• ethyl 1-propyl-3-piperidinecarboxylate
• AKOS009621820
• SCHEMBL4513801
• DTXSID40552230
• BNVQQLWILKDWEI-UHFFFAOYSA-N
• 100050-04-2

• Inchi： 1S/C11H21NO2/c1-3-7-12-8-5-6-10(9-12)11(13)14-4-2/h10H,3-9H2,1-2H3
• InChI Key： BNVQQLWILKDWEI-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CCCN(CCC)C1)=O

Computed Properties

• Exact Mass: 199.15733
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54
• LogP: 1.60940